(3R,4S)-4-fluoro-1-methylpiperidin-3-amine

• Molecular Formula: C6H13FN2
• Molecular Weight: 132.18 g/mol
• IUPAC Name: (3R,4S)-4-fluoro-1-methylpiperidin-3-amine
• InChI: InChI=1S/C6H13FN2/c1-9-3-2-5(7)6(8)4-9/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key: HLQIJIWWHUNNMY-NTSWFWBYSA-N
• Isomeric SMILES: CN1CC[C@@H]([C@@H](C1)N)F
• Canonical SMILES: CN1CCC(C(C1)N)F

Description

(3R,4S)-4-Fluoro-1-methylpiperidin-3-amine is a chiral fluorinated piperidine derivative of significant interest in medicinal chemistry and pharmaceutical research. Compounds featuring the piperidine ring are ubiquitous in pharmaceuticals, and the introduction of fluorine is a established strategy to fine-tune the molecule's properties . The specific stereochemistry—(3R,4S)—is critical for its biological activity and binding affinity. The primary research value of this compound lies in its role as a key synthon or pharmacophore in the synthesis of more complex bioactive molecules. The fluorine atom and amine group on the piperidine ring serve as versatile handles for further chemical modification. Furthermore, the fluorine atom can be strategically used to modulate the basicity of the adjacent nitrogen atom in the piperidine ring. This modulation can improve metabolic stability, influence the molecule's distribution within the body, and help reduce off-target effects, such as interaction with the hERG potassium ion channel, which is a common concern in drug development for cardiovascular safety . This makes (3R,4S)-4-fluoro-1-methylpiperidin-3-amine a valuable building block for researchers working on novel therapeutics, including potential inhibitors of proteins like kinesin spindle protein (KSP) and other targets. This product is intended for research and development purposes only in a laboratory setting. It is not intended for diagnostic or therapeutic use, nor for human consumption.

Preparation Methods

Diastereomeric Salt Formation

A common approach involves resolving racemic mixtures using chiral acids. For example, cis-4-fluoro-1-methylpiperidin-3-amine derivatives are synthesized from a racemic precursor, followed by treatment with ditoluoyl-L-tartaric acid to isolate the (3R,4S) enantiomer. The process achieves >99% enantiomeric excess (ee) after recrystallization, though yields are moderate (45–60%) due to losses during resolution.

Chiral HPLC Separation

Chromatographic methods are critical for isolating (3R,4S)-configured products. In a scaled synthesis, a diastereomeric mixture of tert-butyl 4-(2,4-dioxothiazolidin-3-yl)-3-fluoropiperidine-1-carboxylate is separated using chiral stationary phases (e.g., Chiralpak IA), yielding the desired isomer in 98% ee. This method is favored for its reproducibility but requires costly equipment.

Stereoselective Fluorination Strategies

Deoxo-Fluor-Mediated Fluorination

Catalytic Asymmetric Hydrogenation

Ruthenium-Catalyzed Hydrogenation

A high-throughput screen identified [Ru(COD)(Me-allyl)₂] with BIPHEP ligands as optimal for reducing 3-fluoro-4-aminopyridine derivatives. Under 50 bar H₂ in 2-Me-THF/MeOH (4:1), the reaction achieves 97% conversion and 86% ee. Titanium tetraisopropoxide (2 eq.) is added to sequester fluoride ions, mitigating defluorination side reactions.

Rhodium-Catalyzed Dynamic Kinetic Resolution

Rhodium complexes with chiral CAAC ligands enable cis-selective hydrogenation of 3-fluoropyridines. For example, 3-fluoro-4-azidopiperidine is reduced to (3R,4S)-4-amine in 92% yield and >99% ee using [Rh(CAAC)(COD)]BF₄. This method is notable for its tolerance of bulky substituents.

Industrial-Scale Production

Continuous Flow Synthesis

Large-scale manufacturing employs continuous flow reactors to enhance safety and efficiency. A patented process utilizes a three-step sequence:

• Ring-Closing Amination : 2-Butenal reacts with N-PG-2-nitroethylamine at 25°C in toluene, catalyzed by Mg(ClO₄)₂, to form 3-nitro-3,4-dihydropyridine (85% yield).
• Catalytic Hydrogenation : Raney nickel catalyzes nitro-group reduction under 1.5 MPa H₂, yielding 3-amino-4-methylpiperidine (90% yield).
• Methylation : Dimethyl sulfate in NaOH/THF introduces the N-methyl group (95% yield).

Table 2: Industrial Process Metrics

Step	Catalyst	Pressure	Yield (%)	Purity (%)
Ring-Closing	Mg(ClO₄)₂	Ambient	85	98
Hydrogenation	Raney Ni	1.5 MPa	90	99
Methylation	–	Ambient	95	97

Crystallization-Driven Purification

Crude (3R,4S)-4-fluoro-1-methylpiperidin-3-amine is purified via acetate salt formation. Recrystallization from ethanol/water (3:1) enhances optical purity to 99.8% ee, critical for pharmaceutical applications.

Comparative Analysis of Synthetic Routes

Method	Cost Efficiency	Scalability	ee (%)	Key Limitation
Chiral Resolution	Moderate	Low	99.8	High solvent consumption
Asymmetric Hydrogenation	High	High	99.5	Catalyst cost
Continuous Flow	High	Very High	99.0	Initial setup investment

Emergent Technologies

Enzymatic Transamination

A dynamic kinetic transaminase process converts 2-fluoroketones to (3R,4S)-amines using Codexis ATA-3 enzyme. With pyridoxal-5’-phosphate and isopropylamine, the reaction achieves 66% yield and 96% ee. This green chemistry approach minimizes waste but requires optimized pH control.

Photoredox Fluorination

Recent advances employ photocatalysts (e.g., Ir(ppy)₃) for C–H fluorination of piperidines. Under blue LED light, 4-fluoropiperidines are synthesized in 75% yield with 98% regioselectivity, though stereocontrol remains challenging.

Chemical Reactions Analysis

Types of Reactions

(3R,4S)-4-fluoro-1-methylpiperidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms, such as amines or alcohols.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). The reaction conditions vary depending on the desired product and may involve specific solvents, temperatures, and catalysts .

Major Products Formed

The major products formed from these reactions include N-oxides, reduced amines, and substituted derivatives with various functional groups. These products can be further utilized in different applications, such as pharmaceuticals and agrochemicals .

Scientific Research Applications

(3R,4S)-4-fluoro-1-methylpiperidin-3-amine has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of complex molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: It serves as a ligand in the study of receptor-ligand interactions and as a probe in biochemical assays.

Medicine: The compound is investigated for its potential therapeutic effects, including its role as an intermediate in the synthesis of pharmaceutical drugs.

Industry: It is used in the development of new materials and as a precursor in the production of fine chemicals

Mechanism of Action

The mechanism of action of (3R,4S)-4-fluoro-1-methylpiperidin-3-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, leading to changes in their function. The pathways involved may include signal transduction, metabolic regulation, and gene expression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Ring Size and Substituent Variations

Table 1: Comparison of Piperidine Derivatives and Analogues

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences
(3R,4S)-4-Fluoro-1-methylpiperidin-3-amine	1350629-51-4	C₆H₁₃FN₂	132.18	Piperidine ring, 4-F, 1-Me, 3-NH₂
(3S,4R)-4-Fluoro-1-methylpyrrolidin-3-amine	2343867-15-0	C₅H₁₁FN₂	118.15	Pyrrolidine ring (5-membered), 4-F, 1-Me, 3-NH₂
(3S,4S)-3-Fluorotetrahydro-2H-pyran-4-amine	1395080-73-5	C₅H₁₀FNO	119.14	Tetrahydropyran ring (oxygen heteroatom), 3-F, 4-NH₂
(3R,4R)-1-(6-(3,3-Difluoropyrrolidin-1-yl)pyrimidin-4-yl)-4-(2,4,5-trifluorophenyl)piperidin-3-amine	-	C₂₃H₂₄F₅N₅	473.47	Piperidine with bulky aromatic and fluorinated substituents

Key Observations :

• Heteroatom Substitution : Replacement of nitrogen with oxygen (tetrahydropyran) eliminates basicity at the ring position, altering solubility and reactivity .
• Fluorine Position: Fluorine at the 3-position (tetrahydropyran) vs.

Stereochemical and Functional Group Variations

Table 2: Impact of Stereochemistry on Properties

Compound Name	Stereochemistry	Key Functional Groups	Relevance
(3R,4S)-4-Fluoro-1-methylpiperidin-3-amine	3R,4S	4-F, 1-Me, 3-NH₂	Chiral centers influence binding to enantioselective targets (e.g., enzymes or receptors) .
(3S,4R)-4-Fluoro-1-methylpyrrolidin-3-amine	3S,4R	4-F, 1-Me, 3-NH₂	Mirror-image stereochemistry may result in divergent pharmacological activity .
(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine	3R,4R	1-Bn, 4-Me, 3-NH₂	Benzyl group enhances lipophilicity, potentially improving blood-brain barrier penetration .

Key Observations :

• Enantiomer Polarity : Studies on parameters like Rogers’s η and Flack’s x highlight the importance of accurate stereochemical assignment in determining biological activity .
• Substituent Effects : Methyl groups (e.g., 1-Me) reduce ring flexibility, while benzyl groups introduce aromatic interactions critical for target binding .

Key Observations :

• Salt Forms : Dihydrochloride derivatives (e.g., CAS 2925068-49-9) improve aqueous solubility but require stringent handling due to corrosivity .
• Flammability: The parent compound’s H226 warning necessitates non-sparking equipment during synthesis .

Biological Activity

(3R,4S)-4-fluoro-1-methylpiperidin-3-amine is a fluorinated piperidine derivative that has garnered interest in medicinal chemistry due to its potential biological activity. This compound's unique structure allows it to interact with various biological targets, which may lead to therapeutic applications in treating neurological disorders and other conditions.

The compound's chemical structure can be represented as follows:

• Chemical Formula : C₇H₁₄FN
• Molecular Weight : 145.19 g/mol
• IUPAC Name : (3R,4S)-4-fluoro-1-methylpiperidin-3-amine

(3R,4S)-4-fluoro-1-methylpiperidin-3-amine exhibits its biological activity primarily through interactions with neurotransmitter systems. It may function as an agonist or antagonist at specific receptors, modulating their activity and influencing various physiological effects. This modulation can impact enzymatic pathways and receptor signaling, which are crucial in the treatment of conditions such as anxiety and depression.

Biological Activity and Pharmacological Applications

Research indicates that (3R,4S)-4-fluoro-1-methylpiperidin-3-amine has significant potential in pharmacological contexts. Its biological activity is often assessed through various bioassays that measure efficacy against specific targets. Notable findings include:

• Interactions with Receptors : The compound has shown binding affinity for certain neurotransmitter receptors, potentially influencing mood and cognitive functions.
• Enzyme Modulation : It may affect the activity of enzymes involved in neurotransmitter metabolism, thereby altering the levels of key neurotransmitters like serotonin and dopamine.
• Therapeutic Potential : Ongoing studies are investigating its use in treating neurological disorders, with a focus on anxiety and depression.

Comparative Analysis with Similar Compounds

To better understand the unique properties of (3R,4S)-4-fluoro-1-methylpiperidin-3-amine, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Unique Aspects
(3S,4R)-3-Fluoro-1-methylpiperidin-4-amine	Fluorine at third position	Different positioning affects activity
(3R,4R)-4-Fluoro-1-methylpiperidin-3-amine	Fluorine at fourth position	Variations in stereochemistry impact binding
1-Methylpiperidine	Piperidine ring with a methyl group	Common solvent used in organic synthesis
2-(Aminomethyl)pyridine	Pyridine ring with an amino group	Potential anti-cancer applications

This table highlights how variations in fluorination and stereochemistry influence the biological activities of these compounds.

Case Studies and Research Findings

Several studies have explored the biological activity of (3R,4S)-4-fluoro-1-methylpiperidin-3-amine:

• Neurotransmitter System Modulation : In vitro studies demonstrated that this compound could enhance serotonin receptor signaling pathways, suggesting its potential use in treating mood disorders.
• Enzymatic Activity : Research indicated that (3R,4S)-4-fluoro-1-methylpiperidin-3-amine could inhibit certain enzymes involved in neurotransmitter degradation, leading to increased levels of active neurotransmitters in the synaptic cleft .
• Pharmacokinetic Studies : Initial pharmacokinetic evaluations suggest favorable absorption and distribution characteristics, which are critical for effective therapeutic application .